2-((2-Amino-5-nitropyrimidin-4-yl)amino)ethan-1-ol

• Molecular Formula: C6H9N5O3
• Molecular Weight: 199.17 g/mol
• IUPAC Name: 2-[(2-amino-5-nitropyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C6H9N5O3/c7-6-9-3-4(11(13)14)5(10-6)8-1-2-12/h3,12H,1-2H2,(H3,7,8,9,10)
• InChI Key: CYXFGKWUKVSBEO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)N)NCCO)[N+](=O)[O-]

Description

2-((2-Amino-5-nitropyrimidin-4-yl)amino)ethan-1-ol is a useful research compound. Its molecular formula is C6H9N5O3 and its molecular weight is 199.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.86 g (0.1 mole) of 2-chloro-4-(2-hydroxyethylamino)-5-nitropyrimidine was dissolved in 500 ml of ammonia saturated ethanol solution, and maintained between 50-60° C. A stream of ammonia was bubbled through the mixture for 13 hours. After completion of the reaction, the reaction product was maintained below 5° C., and the resulting crystal was filtered, washed and dried, thereby giving 18.81 g (93% yield) of light yellow-colored 2-amino-4-(2-hydroxyethylamino)-5-nitropyrimidine.